Cas no 2172254-87-2 (1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172254-87-2
• MF: C₁₁H₁₁ClN₂O₂S
• MW: 270.735240221024
• CID: 5568127
• PubChem ID: 165592803
• Update Time: 2025-10-31

1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2172254-87-2
• 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-1591071

• Inchi： 1S/C11H11ClN2O2S/c1-8-3-4-9(2)10(7-8)14-11(5-6-13-14)17(12,15)16/h3-7H,1-2H3
• InChI Key： LTMKRNJXMZJLTI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1C=C(C)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 270.0229765g/mol
• Monoisotopic Mass: 270.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride

1-(2,5-Dimethylphenyl)-1H-Pyrazole-5-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No 2172254-87-2, commonly referred to as 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent advancements in its application.

The molecular structure of 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride is characterized by a pyrazole ring substituted with a sulfonyl chloride group at the 5-position and a dimethylphenyl group at the 1-position. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's stability and reactivity. The sulfonyl chloride group is highly reactive and plays a crucial role in various chemical transformations, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the versatility of 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride in synthesizing advanced materials. Researchers have explored its use in the development of novel polymers and coatings with enhanced thermal stability and mechanical properties. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polyurethane formulations significantly improved their resistance to UV degradation.

In addition to its role in polymer chemistry, 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride has found applications in pharmaceutical research. Its ability to act as a sulfonating agent makes it an invaluable tool in drug design, particularly in the modification of bioactive molecules to enhance their pharmacokinetic properties. A recent investigation reported in Medicinal Chemistry revealed that derivatives of this compound exhibited promising anti-inflammatory activity when tested on cellular models.

The synthesis of 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride typically involves multi-step reactions starting from readily available starting materials such as o-xylene and pyrazole derivatives. The process often includes nucleophilic substitution and oxidation steps to achieve the desired sulfonyl chloride functionality. Optimization of reaction conditions has been a focus area for chemists aiming to improve yield and purity.

From an environmental standpoint, understanding the ecological impact of 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride is crucial for its sustainable use. Studies have shown that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires careful management during industrial processes.

In conclusion, CAS No 2172254-87-2, or 1-(2,5-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions, positioning it as a key player in modern material science and pharmaceutical development.